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Compound of Interest |

Ammonium tetrachlorocuprate(ll)
Compound Name:
dihydrate
CAS No.: 10060-13-6
Cat. No.: B155324
\ 7

Ammonium copper(ll) chloride, known systematically as ammonium tetrachlorocuprate(ll) with
the formula (NH4)2CuClas, is a double salt of ammonium chloride and copper(ll) chloride. It
typically crystallizes as a blue-green dihydrate, (NH4)2CuCla-2H:20. Its utility in the analytical
laboratory stems from the distinct chemical properties of its constituent ions: the copper(ll)
cation (Cu?*) and the ammonium cation (NHa*).

The Cu?* ion is a versatile redox-active species and a Lewis acid, readily forming coordination
complexes with various ligands. This property is the foundation of its use in colorimetric tests
and as a catalyst. The NHa* ion serves as a weak acid and a source of ammonia for
complexation reactions, which is pivotal for several qualitative tests. This guide explores its
primary applications in metallurgical analysis, qualitative ion detection, chromatography, and as
a model reagent for redox-based assays.

Table 1: Physicochemical Properties of Ammonium Copper(ll) Chloride Dihydrate
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Property Value Reference(s)
Chemical Formula (NH4)2CuCla-2H20 [1]
Molecular Weight 277.46 g/mol [1]
Blue to bluish-green tetragonal
Appearance [1]
crystals
CAS Number 10060-13-6 [1]
Density 1.993 g/mL [2]
Melting Point Decomposes around 110°C [2]
N Soluble in water, acids, and
Solubility [2]
alcohol

Application in Metallurgical Analysis:
Microstructural Etching

A primary application of copper chloride-based reagents is in metallography, the study of the
microscopic structure of metals. While modern instrumental methods are common for
quantitative analysis, chemical etching remains an indispensable technique for visualizing the
microstructure of steel, including grain boundaries, phases, and physical deformations.

Causality of Experimental Choices: The Etching
Mechanism

Ammonium copper(ll) chloride, often in an acidic solution, serves as a potent etchant for
carbon steels. The process is governed by a galvanic displacement reaction. Iron is more
electrochemically active than copper, leading to the preferential dissolution of the iron matrix
and the deposition of a thin, non-adherent layer of copper.

Reaction: Fe(s) + Cu2*(aq) —» Fe?*(aq) + Cu(s)

This process occurs at different rates depending on the localized chemical and physical
properties of the steel. Grain boundaries, areas of high strain (like stamped serial numbers),
and regions with elemental segregation (such as phosphorus) are more reactive and are
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attacked more rapidly by the etchant.[3] This differential etching creates topographical
differences on the polished surface, which become visible under a microscope. The addition of
ammonium chloride to the cupric chloride solution significantly accelerates this process,
providing a much higher etch rate than cupric chloride alone.[1] Reagents like Fry's Reagent
are specifically designed based on this principle to reveal strain lines in iron and steel.[3][4]

Sample Preparation

Click to download full resolution via product page

Caption: Workflow for Metallographic Etching of Carbon Steel.

Protocol: Microstructural Analysis of Carbon Steel

This protocol describes the preparation and use of a copper chloride-based etchant to reveal
the microstructure of a low-carbon steel sample.

Materials:

Ammonium copper(ll) chloride dihydrate ((NH4)2CuCla-2H20)

Concentrated Hydrochloric Acid (HCI)

Ethanol (95%)

Distilled water

Carbon steel sample, polished to a mirror finish
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o Beakers, graduated cylinders

» Cotton swabs

o Safety equipment: fume hood, acid-resistant gloves, safety goggles
Procedure:

» Reagent Preparation (Modified Fry's Reagent): In a fume hood, prepare the etchant by
dissolving 10 g of ammonium copper(ll) chloride in 50 mL of distilled water. Carefully add 20
mL of concentrated HCI. Dilute the solution to 100 mL with 95% ethanol. Mix thoroughly.

o Sample Preparation: Ensure the steel sample has been sequentially ground and polished to
at least a 600-grit or finer mirror finish. The surface must be free of scratches and
deformations from preparation. Degrease the surface by washing with ethanol and dry
completely.

o Etching: Perform this step in a well-ventilated fume hood. Apply the etchant to the polished
surface using a cotton swab. Swab gently and continuously for 15-45 seconds. The optimal
time will vary depending on the steel composition and may require optimization.

e Rinsing and Drying: Immediately rinse the etched surface with running water, followed by a
rinse with ethanol to displace the water. Dry the surface quickly using a stream of
compressed air.

e Analysis: Examine the dried surface under a metallurgical microscope. The grain boundaries
and other microstructural features will appear as dark lines against a lighter matrix.

Self-Validation: The success of the etch is confirmed by the clear visualization of the steel's
microstructure under magnification. If the surface is uniformly dark or remains reflective, the
etching time or reagent concentration may need adjustment.

Application in Qualitative Inorganic Analysis

Ammonium copper(ll) chloride is an ideal compound for demonstrating the principles of
qualitative ion analysis, as simple, reliable tests exist for both its cation (Cu2*) and its anion-
forming component (NHa*).

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Confirmatory Test for Copper(ll) lons

The presence of aqueous copper(ll) ions is confirmed by the addition of aqueous ammonia.
The reaction proceeds in two distinct stages, providing a highly specific and easily observable
result.

Causality of the Test:

e Initial Precipitation: As a weak base, aqueous ammonia provides a low concentration of
hydroxide ions (OH™). These ions react with the blue hexa-aqua-copper(ll) complex,
[Cu(H20)6)?*, to form a gelatinous, pale blue precipitate of copper(ll) hydroxide, Cu(OH)2.[5]
[Cu(H20)6)?2*(aq) + 20H-(aq) — Cu(OH)2(s) + 6H20(1)

o Complex lon Formation: In the presence of excess ammonia, the copper(ll) hydroxide
precipitate dissolves. The ammonia molecules act as ligands, displacing the water and
hydroxide ligands to form the intensely deep blue tetraammine-diaqua-copper(ll) complex
ion, [Cu(NH3)4(H20)2]2*.[2][6] The high formation constant (Kf) of this complex drives the
reaction to completion, making it a very sensitive test.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Introduction to Ammonium Copper(ll) Chloride as an
Analytical Reagent]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155324#analytical-reagent-applications-of-
ammonium-copper-ii-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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